(2-Chloro-1,3-oxazol-4-yl)methanamine hydrochloride

• IUPAC Name: (2-chloro-1,3-oxazol-4-yl)methanamine;hydrochloride
• InChI: InChI=1S/C4H5ClN2O.ClH/c5-4-7-3(1-6)2-8-4;/h2H,1,6H2;1H
• InChI Key: UYPQVBNHWAXORR-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=C(O1)Cl)CN.Cl
• Molecular Formula: C4H6Cl2N2O
• Molecular Weight: 169.01 g/mol
• CAS No.: 1955548-54-5

Description

“(2-Chloro-1,3-oxazol-4-yl)methanamine hydrochloride” is a chemical compound with the CAS Number: 1955548-54-5. It has a molecular weight of 169.01. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C4H5ClN2O.ClH/c5-4-7-3(1-6)2-8-4;/h2H,1,6H2;1H. This code provides a specific textual identifier for the compound’s molecular structure.

Physical And Chemical Properties Analysis

“this compound” is a powder that is stored at room temperature. Its molecular weight is 169.01.

Scientific Research Applications

Synthesis and Chemical Properties

Oxazoles, including compounds structurally related to (2-Chloro-1,3-oxazol-4-yl)methanamine hydrochloride, are crucial in synthetic organic chemistry. They serve as intermediates in the synthesis of more complex molecules due to their versatile chemical properties. Sainsbury's review highlights the synthesis of 1,2-oxazines and related compounds, demonstrating the importance of oxazinium salts as electrophiles in various chemical reactions. This work suggests the potential utility of this compound in synthesizing oxazine derivatives and exploring their chemical behaviors (Sainsbury, 1991).

Pharmaceutical Applications

In pharmaceutical research, oxazole derivatives are frequently investigated for their therapeutic potential. Although this compound itself may not be directly mentioned, the study on lurasidone, an antipsychotic drug, exemplifies the relevance of structurally similar compounds in drug development. Lurasidone's efficacy and safety in treating psychotic and mood disorders underline the importance of oxazole scaffolds in designing new therapeutic agents (Pompili et al., 2018).

Material Science

Oxazole derivatives also find applications in material science. Salimgareeva and Kolesov's work on plastic scintillators demonstrates how oxazole-based luminescent dyes can enhance the properties of polymethyl methacrylate-based scintillators. This research indicates the potential of this compound in developing advanced materials for radiation detection (Salimgareeva & Kolesov, 2005).

Catalysis

Oxazoles play a significant role in catalysis, particularly in asymmetric synthesis. Hargaden and Guiry's review on oxazoline-containing ligands in asymmetric catalysis underscores the versatility of oxazole derivatives in facilitating stereoselective chemical reactions. This work suggests potential applications for this compound in developing new catalytic systems (Hargaden & Guiry, 2009).

Safety and Hazards

The compound has been assigned the GHS07 pictogram, with the signal word "Warning". Hazard statements associated with it include H302, H315, H319, and H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.

Mechanism of Action

Target of Action

Oxazole derivatives have been found to exhibit a wide spectrum of biological activities , suggesting that they may interact with multiple targets

Mode of Action

Oxazole derivatives are known to interact with their targets in a variety of ways, often leading to changes in cellular processes . The specific interactions and changes induced by this compound require further investigation.

Biochemical Pathways

Oxazole derivatives have been associated with a range of biological activities, suggesting that they may influence multiple pathways

Result of Action

Given the diverse biological activities associated with oxazole derivatives , this compound may induce a variety of effects